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Compound of Interest

Compound Name: 1-Chloro-6-iodohexane

Cat. No.: B110696 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the proper disposal of chemical waste is a critical component of ensuring a safe and compliant

operational environment. This guide provides detailed, step-by-step procedures for the safe

disposal of 1-Chloro-6-iodohexane, a halogenated hydrocarbon. Adherence to these

guidelines is essential to mitigate risks and uphold a culture of safety and environmental

responsibility.

Immediate Safety and Hazard Summary
1-Chloro-6-iodohexane is classified as a hazardous substance requiring careful handling. It is

a combustible liquid and is known to be an irritant to the skin and eyes, and may cause

respiratory irritation.[1][2] The designated signal word for this chemical is "Warning".[1]

Hazard Classification Description GHS Hazard Codes

Skin Irritant Causes skin irritation H315

Eye Irritant Causes serious eye irritation H319

Respiratory Irritant May cause respiratory irritation H335

Physical Hazard Combustible liquid -

This data is compiled from multiple safety data sources.[1][2]
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Personal Protective Equipment (PPE)
When handling 1-Chloro-6-iodohexane, especially during disposal procedures, the use of

appropriate personal protective equipment is mandatory. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If ventilation is

inadequate, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) should be

used.[1]

Protective Clothing: A laboratory coat or other protective clothing to prevent skin contact.

Step-by-Step Disposal Protocol
The disposal of 1-Chloro-6-iodohexane falls under the category of halogenated organic

waste.[3][4] These substances require specific disposal methods, often involving incineration at

a licensed hazardous waste facility.[3] Do not dispose of this chemical down the drain or in

regular solid waste.

1. Waste Segregation:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

Do not mix 1-Chloro-6-iodohexane with non-halogenated organic waste, inorganic acids,

bases, or oxidizers.[3][5] Incompatible materials can lead to dangerous chemical reactions.

[5]

2. Waste Collection:

Collect waste 1-Chloro-6-iodohexane in a chemically compatible and sealable container.

High-density polyethylene (HDPE) containers are generally suitable for halogenated

solvents.[4]

Ensure the container is in good condition and has a secure, tight-fitting lid to prevent leaks

and evaporation.[4]
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The container should be labeled with the words "Hazardous Waste," the full chemical name

"1-Chloro-6-iodohexane," and any other components of the waste mixture with their

approximate concentrations.

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This storage area should be in a well-ventilated location, away from heat sources and

incompatible chemicals.

Follow your institution's guidelines for the maximum volume of hazardous waste that can be

stored in a satellite accumulation area and the time limits for storage.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Provide the EHS office with a complete and accurate description of the waste, including the

chemical name and quantity.

Follow all institutional procedures for waste manifest documentation and container hand-off.

5. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

If the spill is small and you are trained to handle it, wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or a commercial

spill kit for solvents).

Collect the absorbed material into a sealable container, label it as hazardous waste

containing 1-Chloro-6-iodohexane, and dispose of it according to the procedures outlined

above.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Chloro-6-iodohexane.

Start: Have 1-Chloro-6-iodohexane Waste

Consult Safety Data Sheet (SDS) and Institutional EHS Policy

Is it a halogenated hydrocarbon?

Segregate as Halogenated Organic Waste

Yes

Collect in a Labeled, Compatible, Sealed Container

Store in Designated Satellite Accumulation Area

Contact EHS for Pickup and Disposal

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Disposal decision workflow for 1-Chloro-6-iodohexane.

Advanced Disposal Methodologies
For informational purposes, it is valuable for drug development professionals to be aware of

advanced technologies for the destruction of halogenated hydrocarbons. One such method is

Molten Salt Oxidation (MSO). This process involves introducing the chemical waste into a bath

of molten alkali carbonate salt at high temperatures (around 1273 K) with an oxidizer.[6] The

organic components are oxidized to carbon dioxide, and the halogens are converted into alkali

halides, which are captured in the salt mixture.[6] This technology presents a promising

alternative to traditional incineration for certain hazardous waste streams.[6]

Disclaimer: This document provides guidance based on publicly available safety information.

Always consult the specific Safety Data Sheet (SDS) for 1-Chloro-6-iodohexane and your

institution's comprehensive waste disposal policies and procedures before handling or

disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110696#1-chloro-6-iodohexane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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